N-[1-(3-methoxyphenyl)ethyl]-5-methylthiophene-3-carboxamide

• IUPAC Name: N-[1-(3-methoxyphenyl)ethyl]-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C15H17NO2S/c1-10-7-13(9-19-10)15(17)16-11(2)12-5-4-6-14(8-12)18-3/h4-9,11H,1-3H3,(H,16,17)
• InChI Key: ADOQRYSAVIPNTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)NC(C)C2=CC(=CC=C2)OC
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

N-[1-(3-methoxyphenyl)ethyl]-5-methylthiophene-3-carboxamide is an organic compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3-methoxyphenyl)ethyl]-5-methylthiophene-3-carboxamide typically involves the reaction of 3-methoxyphenethylamine with 5-methylthiophene-3-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

N-[1-(3-methoxyphenyl)ethyl]-5-methylthiophene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride (LiAlH4) to yield the corresponding thiol or thioether derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halogens (e.g., bromine, chlorine), nitrating agents (e.g., nitric acid)

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Thiols, thioethers

Substitution: Halogenated thiophenes, nitrothiophenes

Scientific Research Applications

N-[1-(3-methoxyphenyl)ethyl]-5-methylthiophene-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of advanced materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of N-[1-(3-methoxyphenyl)ethyl]-5-methylthiophene-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea: An anti-inflammatory agent.

1-(2,5-dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one: A serotonin antagonist used in the treatment of Alzheimer’s disease.

Uniqueness

N-[1-(3-methoxyphenyl)ethyl]-5-methylthiophene-3-carboxamide is unique due to its specific structural features, such as the presence of a methoxyphenyl group and a thiophene ring. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various applications .